Cas no 2025099-56-1 (Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate)

• Product Name: Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate
• CAS No: 2025099-56-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4823768
• Update Time: 2025-08-05

Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate

• Inchi： 1S/C8H12N2O2/c1-3-12-8(11)4-7-5-9-6-10(7)2/h5-6H,3-4H2,1-2H3
• InChI Key： SAVBFRHJZWCEPT-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CN=CN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 0.2
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate

Comprehensive Overview of Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate (CAS No. 2025099-56-1)

Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate, with the CAS number 2025099-56-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of imidazole is widely recognized for its potential applications in drug discovery and material science. The compound's unique structure, featuring an imidazole ring and an ester functional group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole-based compounds has surged due to their role in developing bioactive molecules and heterocyclic chemistry. Researchers are particularly interested in Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate because of its potential as a building block for antimicrobial agents, anti-inflammatory drugs, and catalysts. Its CAS No. 2025099-56-1 is frequently searched in scientific databases, reflecting its growing importance in synthetic chemistry.

The compound's synthesis typically involves the reaction of 1-methyl-1H-imidazole-5-acetic acid with ethyl alcohol under controlled conditions. This process highlights the importance of esterification reactions in organic synthesis. Given the rising interest in green chemistry, researchers are also exploring eco-friendly methods to produce Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate, such as using biocatalysts or microwave-assisted synthesis.

One of the most frequently asked questions about CAS No. 2025099-56-1 is its solubility and stability. The compound is generally soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various laboratory applications. Its stability under different pH conditions is also a topic of interest, particularly for researchers working on drug formulation and delivery systems.

Another hot topic related to Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate is its potential role in medicinal chemistry. Imidazole derivatives are known for their diverse biological activities, including antifungal, antiviral, and anticancer properties. This has led to increased searches for imidazole-based drug candidates and structure-activity relationships (SAR) studies. The compound's CAS No. 2025099-56-1 is often referenced in patents and research papers exploring these applications.

From an industrial perspective, Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate is valued for its scalability and compatibility with high-throughput synthesis techniques. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of pharmaceutical developers and academic researchers. Its CAS number 2025099-56-1 serves as a key identifier in procurement databases.

In conclusion, Ethyl 2-(1-methyl-1H-imidazol-5-yl)acetate (CAS No. 2025099-56-1) is a compound of significant scientific and industrial interest. Its applications span drug discovery, material science, and catalysis, making it a valuable asset in modern chemistry. As research continues to uncover new uses for imidazole derivatives, this compound is likely to remain a focal point in both academic and commercial settings.